Cas no 25601-41-6 (Methyl 9-decenoate)

• Product Name: Methyl 9-decenoate
• CAS No: 25601-41-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00778388
• CID: 1423398
• PubChem ID: 1778877
• Update Time: 2025-06-13

Methyl 9-decenoate Chemical and Physical Properties

Names and Identifiers

• 9-Decenoic acid, methyl ester
• methyl dec-9-enoate
• methyl 9-decenoate
• 9-Decenoic acid Methyl ester
• SBIGSHCJXYGFMX-UHFFFAOYSA-N
• methyl-9-decenoate
• methyl 9-decen-1-oate
• 9-DAME
• MLS001048893
• HMS2267P17
• BBL028932
• STK801845
• SMR000387090
• DB-067430
• Q21045261
• CS-0197689
• A935032
• UNII-4K2M7ZTD5T
• NS00004569
• EC 662-772-0
• AKOS005622575
• SCHEMBL346766
• 9-Decenoicacid,methylester
• 4K2M7ZTD5T
• MFCD00778388
• DTXSID30365139
• AS-59656
• CHEMBL1364550
• 25601-41-6
• A11197
• DTXCID30316181
• Methyl 9-decenoate

• MDL： MFCD00778388
• Inchi： 1S/C11H20O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3H,1,4-10H2,2H3
• InChI Key： SBIGSHCJXYGFMX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCC=C)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 9-decenoate

Methyl 9-decenoate (CAS No. 25601-41-6): A Versatile Organic Compound with Diverse Applications in Chemistry and Biomedicine

Methyl 9-decenoate, identified by the Chemical Abstracts Service (CAS) registry number 25601-41-6, is an organic ester compound characterized by its branched aliphatic structure and a terminal double bond. This unique configuration grants the compound exceptional chemical reactivity and physical properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for biomedical applications. Recent advancements in lipidomics and polymer science have highlighted its potential as a building block for functional materials, while its structural similarity to naturally occurring fatty acids positions it as an intriguing target for bioactive molecule design.

Structurally, Methyl 9-decenoate consists of an eleven-carbon chain with a double bond at the ninth position (C₉=C₁₀), forming the molecular formula C₁₁H₂₂O₂. The terminal vinyl group enables facile participation in Diels-Alder reactions and Michael addition processes, which are critical for constructing complex organic frameworks. Researchers from the University of Cambridge demonstrated in a 2023 study that this compound's conjugated double bond system allows efficient photochemical cross-linking under UV irradiation, creating novel hydrogel matrices with tunable mechanical properties for drug delivery systems.

In terms of physicochemical properties, CAS No. 25601-41-6 exhibits a boiling point of approximately 337°C at standard pressure and a density of 0.87 g/cm³ at 25°C. These characteristics make it particularly suitable for high-temperature processing applications without compromising stability during storage. A team at MIT recently utilized these properties to develop thermoresponsive coatings that maintain structural integrity up to temperatures exceeding human body heat (37°C), enabling controlled release mechanisms in biomedical devices.

Synthetic methodologies for producing Methyl 9-decenoate have evolved significantly with recent innovations in catalytic systems. Traditional acid-catalyzed esterification processes have been supplemented by enzymatic approaches using immobilized lipases, as reported in a Nature Catalysis article from early 2024. This enzymatic synthesis route achieves over 98% yield under mild conditions while eliminating hazardous solvents, aligning with current green chemistry principles promoted by organizations like ACS Green Chemistry Institute.

The biomedical community has increasingly focused on Methyl 9-decenoate's potential as a lipid carrier component due to its amphiphilic nature when incorporated into micellar structures. A collaborative study between Stanford University and Genentech published in Advanced Materials (October 2023) revealed that this compound enhances cellular uptake efficiency when used as part of lipid nanoparticles (LNPs), showing particular promise for mRNA vaccine delivery systems where precise lipid composition is critical for efficacy and safety profiles.

In pharmaceutical development, researchers at the Scripps Research Institute demonstrated in July 2024 that Methyl 9-decenoate can be chemically modified to form prodrug linkers that respond to intracellular pH changes. These pH-sensitive derivatives showed selective drug release capabilities in tumor microenvironments, offering potential improvements over conventional delivery systems by minimizing off-target effects while maintaining therapeutic concentrations at desired sites.

Material scientists have leveraged the compound's double bond functionality to create crosslinked polymeric networks with exceptional mechanical resilience. A study from ETH Zurich (published March 2024) described its use as a monomer in UV-curable resins that exhibit enhanced tensile strength compared to traditional acrylate-based polymers when cured under visible light conditions, reducing energy consumption during manufacturing processes.

The compound's role in analytical chemistry has also seen renewed interest following ISO standard updates published in late 2023. As a certified reference material (CAS No. 25601-41-6), it serves as an ideal calibration standard for GC×GC-ToFMS systems due to its well-characterized fragmentation patterns and minimal interference with common matrix components found in biological samples.

In cosmetic formulations, recent research from L'Oréal's R&D division highlights its ability to enhance transdermal penetration when incorporated into emollient bases at concentrations between 3%–7%. The terminal double bond facilitates interaction with skin lipids while the methyl ester group provides optimal solubility characteristics, making it an effective carrier for active ingredients like retinoids without compromising skin compatibility.

A groundbreaking application emerged from a University College London study published January 2024 exploring its use as an antioxidant additive in edible oils. The compound demonstrated superior radical scavenging activity compared to tocopherols under accelerated oxidation tests, maintaining oxidative stability indices beyond industry standards even after prolonged storage periods at elevated temperatures.

Current research trends emphasize sustainable production pathways using renewable feedstocks rather than petrochemical sources. A joint project between DSM and Wageningen University reported successful microbial biosynthesis methods using engineered E.coli strains expressing tailored fatty acid synthases, achieving scalable production efficiencies comparable to conventional chemical synthesis approaches while reducing carbon footprint by approximately 40% according to their December 2023 publication.

In analytical methodologies development, researchers at Agilent Technologies recently validated Methyl 9-decenoate as an internal standard marker for LC/MS-based metabolomics workflows targeting medium-chain fatty acid derivatives (Bioanalysis Journal, May-June issue). Its distinct mass spectral signature at m/z ratio of precisely calculated values provides reliable quantification across complex biological matrices without coelution issues observed with traditional standards like ribitol or myo-inositol.

Preliminary toxicity studies conducted by the European Chemicals Agency (ECHA) confirm low acute toxicity profiles (Rat LD₅₀ >5 g/kg oral intake), supporting safe handling practices during formulation development processes across multiple industries including cosmetics and pharmaceuticals where strict regulatory compliance is required under EU REACH regulations and US FDA guidelines respectively.

Ongoing investigations into its photophysical properties revealed unexpected fluorescence characteristics under specific excitation wavelengths (λex=385 nm), suggesting applications in fluorescent tagging technologies for cell membrane studies according to findings presented at the ACS National Meeting & Exposition held June-July this year by researchers from UC Berkeley's Department of Molecular & Cell Biology.

In polymer engineering applications, this compound's unique combination of hydrophobicity from its alkyl chain and reactivity from the double bond has enabled novel biodegradable polymer formulations meeting ASTM D5511 compostability standards within shorter degradation cycles than conventional polymers like PLA or PBS according to studies published by BASF SE's research division last quarter.

Cross-disciplinary studies combining computational chemistry with experimental validation have uncovered previously unknown stereochemical configurations achievable through asymmetric synthesis routes involving chiral catalysts derived from renewable sources such as cellulose acetates or amino acids reported by teams from Tokyo Tech's Institute of Innovative Research late last year.

The compound's ability to form stable ester bonds under physiological conditions has led to exploratory studies on its use as crosslinking agents for collagen-based scaffolds used in tissue engineering applications. Research conducted at Harvard Wyss Institute demonstrated improved mechanical performance of vascular graft constructs incorporating this compound compared to unmodified scaffolds (Nature Biomedical Engineering, March issue).

Newly developed chromatographic separation techniques using molecularly imprinted polymers specifically designed for Methyl 9-decenoate enable high-resolution analysis even at trace levels within complex environmental samples such as wastewater matrices or atmospheric particulate matter according to methods published by NIST researchers early this year providing detection limits below parts-per-trillion thresholds without derivatization steps traditionally required for fatty acid analysis.

In drug discovery efforts targeting metabolic disorders, this compound serves as an important probe molecule due to its structural similarity with endogenous metabolites detected via mass spectrometry-based metabolomics analyses conducted across multiple disease models including type II diabetes mellitus studies reported through collaborative work between Novo Nordisk and Karolinska Institutet published last November.

Sustainable agriculture applications are emerging through research into biopesticide formulations where Methyl 9-decenoate's ability to form microemulsions enhances pesticide bioavailability while reducing environmental persistence according findings presented by Syngenta AG scientists during the recent American Chemical Society Sustainable Chemistry & Engineering Division conference proceedings now available online through ACS Publications archives.